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Compound of Interest

Compound Name: 1-(Aminomethyl)cyclopentanol

Cat. No.: B1282178 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-(Aminomethyl)cyclopentanol, a
versatile organic compound with significant potential in pharmaceutical and chemical research.

The document details its physicochemical properties, synthesis protocols, biological activities,

and applications, presenting quantitative data in structured tables and illustrating key

processes with diagrams.

Core Physicochemical Properties
1-(Aminomethyl)cyclopentanol is an organic compound featuring a cyclopentane ring

substituted with both an aminomethyl and a hydroxyl group.[1] This unique structure imparts

properties of both amines and alcohols, influencing its reactivity and potential as a building

block in complex molecule synthesis.[1] Its molecular formula is C₆H₁₃NO, with a molecular

weight of approximately 115.18 g/mol .[2] The presence of the hydroxyl and amino groups

allows for hydrogen bonding, which affects its solubility in polar solvents.[1]
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Property Value Source

CAS Number 45511-81-7 [3]

Molecular Formula C₆H₁₃NO [1][2][3][4]

Molecular Weight 115.17 g/mol [5]

Alternate Names

1-(Aminomethyl)Cyclopentan-

1-Ol, 1-Aminomethyl-1-

cyclopentanol

[1]

Appearance
Colorless liquid or light yellow

crystalline solid
[1][3]

Boiling Point 198.05 °C at 760 mmHg [3]

Flash Point 73.58 °C [3]

Vapour Pressure 0.093 mmHg at 25°C [3]

Polar Surface Area 46.25 Å² [3]

#H bond acceptors 2 [3]

#H bond donors 3 [3]

#Freely Rotating Bonds 3 [3]

Solubility Soluble in water [3]

Melting Point (HCl salt) 190 °C

Spectroscopic Data
While comprehensive, experimentally-derived spectroscopic data sets for 1-
(aminomethyl)cyclopentanol are not widely published, predicted spectra are available.[3] The

structural features of the molecule—a primary amine, a tertiary alcohol, and a cyclopentyl ring

—would produce characteristic signals.

¹H NMR: The proton NMR spectrum is expected to show signals for the aminomethyl protons

(CH₂-N), the cyclopentyl ring protons, and a broad singlet for the hydroxyl proton (-OH) and

amine protons (-NH₂), which are exchangeable.[6]
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¹³C NMR: The carbon NMR would display distinct signals for the aminomethyl carbon, the

quaternary carbon bearing the hydroxyl group, and the carbons of the cyclopentane ring.[3]

IR Spectroscopy: The infrared spectrum would be characterized by a broad absorption band

in the 3200-3600 cm⁻¹ region, corresponding to the O-H and N-H stretching vibrations. C-H

stretching vibrations for the cyclopentyl ring would appear just below 3000 cm⁻¹, and C-N

and C-O stretching bands would be visible in the fingerprint region (1000-1300 cm⁻¹).

Mass Spectrometry: The mass spectrum would show the molecular ion peak and

characteristic fragmentation patterns resulting from the loss of water, the aminomethyl group,

or ring fragments.

Synthesis and Experimental Protocols
1-(Aminomethyl)cyclopentanol can be synthesized through various routes, often starting

from cyclopentanone or its derivatives.[2] A common and effective method involves the

reduction of an intermediate cyanohydrin.[2][7]

Experimental Protocol: Synthesis of 1-(aminomethyl)cyclopentanol hydrochloride from

Cyclopentanone[7]

This two-stage protocol involves the formation of a cyanohydrin intermediate followed by its

reduction.

Stage 1: Formation of 1-Hydroxycyclopentanecarbonitrile

To a mixture of cyclopentanone (5.50 g, 65.0 mmol) and zinc bromide (ZnBr₂, 0.20 g, 8.00

mmol), cool the reaction vessel in an ice bath.

Slowly add trimethylsilyl cyanide (TMSCN, 10.0 mL, 73.4 mmol) to the cooled mixture.

Remove the ice bath and stir the reaction mixture at room temperature for 12 hours. The

resulting solution contains the cyanohydrin intermediate.

Stage 2: Reduction and Salt Formation

Prepare a suspension of lithium aluminum hydride (LiAlH₄, 8.34 g, 219 mmol) in

tetrahydrofuran (THF, 30.0 mL) and cool it to 0 °C.
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Slowly add the cyanohydrin solution dropwise to the LiAlH₄ suspension.

After the addition is complete, heat the mixture to reflux for 1 hour.

Cool the mixture to room temperature and quench the reaction by sequential, slow addition

of water (10.0 mL), 4M NaOH aqueous solution (10.0 mL), and another portion of water

(10.0 mL) under vigorous stirring.

Filter the mixture through a pad of diatomaceous earth to remove insoluble material.

Separate the organic phase and dry it with potassium hydroxide (KOH), followed by sodium

sulfate (Na₂SO₄).

Concentrate the dried organic phase. Dissolve the residue in tert-butyl methyl ether (MTBE,

100 mL).

Add a 4N HCl solution in dioxane (10.0 mL) and stir at room temperature for 30 minutes.

Collect the resulting white solid precipitate by filtration to yield 1-
(aminomethyl)cyclopentanol hydrochloride (6.68 g, 68% yield).
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Synthesis Workflow for 1-(Aminomethyl)cyclopentanol HCl

Stage 1: Cyanohydrin Formation

Stage 2: Reduction & Salt Formation

Cyclopentanone +
ZnBr₂

Add TMSCN at 0°C

Stir at RT for 12h

1-Hydroxycyclopentane-
carbonitrile Solution

Add Cyanohydrin Solution

LiAlH₄ in THF at 0°C

Slowly

Reflux for 1h

Quench (H₂O, NaOH)

Filter & Separate

Dry & Concentrate

Dissolve in MTBE

Add HCl in Dioxane

Precipitate & Filter

1-(Aminomethyl)cyclopentanol HCl
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Properties and Applications of 1-(Aminomethyl)cyclopentanol

Structural Features

Chemical Reactivity

Applications & Activities

1-(Aminomethyl)cyclopentanol
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Tertiary Alcohol Group
(-OH) Cyclopentane Ring

Nucleophilic SubstitutionSalt Formation (e.g., HCl)Hydrogen Bonding

Pharmaceuticals Chemical ResearchMaterial Science

Neuroprotective Effects Analgesic/Anti-inflammatory (Potential)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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